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Compound of Interest

Compound Name:
1-Propanone, 3-(4-

aminophenyl)-1-phenyl-

CAS No.: 59276-79-8

Cat. No.: B8707520

Get Quote

Executive Summary & Compound Identity
1-Propanone, 3-(4-aminophenyl)-1-phenyl- (also known as 4'-amino-dihydrochalcone) is a

reduced chalcone derivative characterized by a flexible propanone linker connecting a phenyl

ring and a 4-aminophenyl moiety.[1] Its solubility profile is governed by the competition between

its hydrophobic diaryl backbone and the hydrophilic amino-ketone pharmacophore.[1]
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Property Value / Description

CAS Number 59276-79-8

Molecular Formula C₁₅H₁₅NO

Molecular Weight 225.29 g/mol

Structure Class Amino-dihydrochalcone

Physical State Solid (Crystalline powder)

Predicted LogP 2.2 – 2.6 (Lipophilic)

pKa (Conjugate Acid) ~4.6 (Aniline amine)

Predicted Solubility Profile
In the absence of empirically published thermodynamic tables for this specific CAS, the

following profile is derived from group contribution methods (Hansen Solubility Parameters) and

comparative data from structural analogs (e.g., 4-aminochalcone, 4-aminophenol).

Solvent Compatibility Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8707520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class
Representative
Solvents

Predicted Solubility
Mechanistic
Rationale

Polar Aprotic DMSO, DMF, NMP High (>100 mg/mL)

Strong dipole-dipole

interactions with the

ketone; H-bond

acceptance from the

amine.[1]

Lower Alcohols Methanol, Ethanol Good (20–80 mg/mL)

H-bond

donor/acceptor

interplay with the

amine and ketone

groups.[1]

Polar Ethers/Esters THF, Ethyl Acetate
Moderate (5–30

mg/mL)

Good solvation of the

aromatic rings;

moderate interaction

with polar groups.[1]

Chlorinated
Dichloromethane,

Chloroform
Moderate

Solvation of the

hydrophobic

backbone; weak H-

bonding.[1]

Aromatic

Hydrocarbons
Toluene, Benzene Low to Moderate

Pi-pi stacking

interactions, but

limited by the polarity

of the amine.[1]

Aliphatic

Hydrocarbons
Hexane, Cyclohexane Very Low (<1 mg/mL)

Lack of polar

interactions; high

energy cost to solvate

the amine.[1]

Water Water (Neutral pH)
Insoluble (<0.5

mg/mL)

Hydrophobic effect of

C15 skeleton

dominates.[1]

Aqueous Acid 0.1M HCl Soluble Protonation of the

amine (
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) forms a water-

soluble salt.[1]

Experimental Protocols for Solubility Determination
To generate precise thermodynamic data for regulatory or formulation purposes, the following

"Gold Standard" protocols must be employed.

Protocol A: Static Equilibrium Method (Shake-Flask)
Use for determining absolute solubility at a fixed temperature (e.g., 25°C).[1]

Reagents: High-purity solute (>99%), HPLC-grade solvents. Equipment: Orbital shaker,

temperature-controlled water bath, 0.45 µm PTFE syringe filters.

Saturation: Add excess solid 1-Propanone, 3-(4-aminophenyl)-1-phenyl- to 10 mL of the

target solvent in a glass vial.

Equilibration: Seal and agitate at the target temperature (±0.1°C) for 24–48 hours.

Sedimentation: Allow the suspension to stand for 2–4 hours to settle undissolved solids.

Sampling: Withdraw the supernatant using a pre-heated syringe and filter immediately

through a 0.45 µm filter.

Quantification: Dilute the filtrate (if necessary) and analyze via HPLC-UV (Detection at

nm).

Protocol B: Dynamic Laser Monitoring (Polythermal
Method)
Use for generating solubility curves across a temperature range (e.g., 273.15 K to 323.15 K).[1]

Preparation: Place a known mass of solute (

) and solvent (
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) in a jacketed glass vessel.[1]

Heating: Heat slowly (0.5 K/min) with stirring until the laser transmittance reaches 100%

(dissolution point). Record Temperature (

).[1]

Cooling: Cool slowly until transmittance drops (nucleation point).

Iteration: Add more solute and repeat to build the Solubility (

) vs. Temperature (

) curve.

Visualization: Solubility Determination Workflow
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Figure 1: Decision matrix and workflow for experimental solubility determination.

Thermodynamic Modeling
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To extrapolate solubility data for process engineering, experimental values (

, mole fraction) should be correlated using standard thermodynamic models.[1]

Modified Apelblat Equation
This semi-empirical model is excellent for correlating solubility with temperature in polar and

non-polar solvents.[1]

: Mole fraction solubility.[1]

: Absolute temperature (K).[1][2]

: Empirical parameters derived from regression analysis of experimental data.

Van't Hoff Equation
Used to determine the apparent thermodynamic properties of dissolution (Enthalpy

, Entropy

).[1] [1]

Plotting: A plot of

vs.

yields a straight line where the slope is

.[1]

Interpretation:

(Endothermic): Solubility increases with temperature (Typical for this compound).[1]

: Indicates spontaneous dissolution.[1]

Applications & Significance
Understanding the solubility of 1-Propanone, 3-(4-aminophenyl)-1-phenyl- is crucial for:
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Purification: Recrystallization strategies often rely on the high temperature coefficient of

solubility in alcohols (Ethanol/Methanol).[1]

Synthesis: It serves as a precursor for Atomoxetine intermediates and azo-dyes.[1] The

reaction medium (solvent) affects the reaction rate and yield.[1]

Formulation: In drug delivery, solubility in lipid-like vehicles (e.g., oils, surfactants)

determines bioavailability.[1]

Visualization: Solvation Mechanism
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Figure 2: Mechanistic interactions driving solubility.[1] Strong H-bonding with alcohols/DMSO

contrasts with weak Van der Waals forces in hydrocarbons.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. prepchem.com [prepchem.com]

2. guidechem.com [guidechem.com]

To cite this document: BenchChem. [Technical Guide: Solubility Profiling of 1-Propanone, 3-
(4-aminophenyl)-1-phenyl-[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8707520/docs#technical-guide-solubility-profiling-of-
1-propanone-3-4-aminophenyl-1-phenyl-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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